Drug Development and Antimicrobial Research
IPA derivatives have also been investigated for their antimicrobial properties beyond TB. For example:
N-benzyl imidazo[1,2-a]pyridine-3-carboxamide: (Compound 5) exhibited remarkable anti-TB potency (MIC = 0.37–1.9 μM) in various media.
IPA and its derivatives hold promise as potential drug candidates for TB treatment and antimicrobial applicationsMedicinal chemists and pharmaceutical practitioners can benefit from these findings in designing effective therapies .